Cas no 947162-61-0 (1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile)

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile structure
947162-61-0 structure
Product Name:1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile
CAS No:947162-61-0
MF:C8H6BNO2
MW:158.949741840363
CID:2189000
PubChem ID:58404020
Update Time:2025-04-21

1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-7-carbonitrile
    • LDDSWFYJGUDUEC-UHFFFAOYSA-N
    • DB-097700
    • 1,3-Dihydro-1-hydroxy-2,1-benzoxaborole-7-carbonitrile
    • 7-Cyano-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
    • 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-7-carbonitrile
    • DTXSID801211503
    • SCHEMBL1233336
    • 947162-61-0
    • 2,1-Benzoxaborole-7-carbonitrile, 1,3-dihydro-1-hydroxy-
    • 1-hydroxy-3H-2,1-benzoxaborole-7-carbonitrile
    • Inchi: 1S/C8H6BNO2/c10-4-6-2-1-3-7-5-12-9(11)8(6)7/h1-3,11H,5H2
    • InChI Key: LDDSWFYJGUDUEC-UHFFFAOYSA-N
    • SMILES: O1B(C2C(C#N)=CC=CC=2C1)O

Computed Properties

  • Exact Mass: 159.049
  • Monoisotopic Mass: 159.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.2A^2
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